Propyl 4-{[(3,4-dimethoxyphenyl)carbonyl]amino}benzoate

• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol
• IUPAC Name: propyl 4-[(3,4-dimethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C19H21NO5/c1-4-11-25-19(22)13-5-8-15(9-6-13)20-18(21)14-7-10-16(23-2)17(12-14)24-3/h5-10,12H,4,11H2,1-3H3,(H,20,21)
• InChI Key: LIRACWLQIRUSMR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)OC

Description

Propyl 4-{[(3,4-dimethoxyphenyl)carbonyl]amino}benzoate is an organic compound that belongs to the class of benzoates It is characterized by the presence of a propyl ester group attached to a benzoic acid moiety, which is further substituted with a 3,4-dimethoxyphenylcarbonylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propyl 4-{[(3,4-dimethoxyphenyl)carbonyl]amino}benzoate typically involves the esterification of 4-aminobenzoic acid with propanol, followed by the acylation of the resulting propyl 4-aminobenzoate with 3,4-dimethoxybenzoyl chloride. The reaction conditions generally include the use of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the acylation process. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to a more consistent and scalable production process.

Chemical Reactions Analysis

Types of Reactions

Propyl 4-{[(3,4-dimethoxyphenyl)carbonyl]amino}benzoate can undergo various chemical reactions, including:

Oxidation: The methoxy groups on the phenyl ring can be oxidized to form corresponding quinones.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Electrophilic substitution reactions often require catalysts such as iron(III) chloride (FeCl₃) for halogenation or concentrated sulfuric acid (H₂SO₄) for nitration.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

Propyl 4-{[(3,4-dimethoxyphenyl)carbonyl]amino}benzoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It serves as a probe to study enzyme-substrate interactions and protein-ligand binding.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Propyl 4-{[(3,4-dimethoxyphenyl)carbonyl]amino}benzoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity or altering their function. The pathways involved may include signal transduction cascades, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• Methyl 4-{[(3,4-dimethoxyphenyl)carbonyl]amino}benzoate
• Ethyl 4-{[(3,4-dimethoxyphenyl)carbonyl]amino}benzoate
• Butyl 4-{[(3,4-dimethoxyphenyl)carbonyl]amino}benzoate

Uniqueness

Propyl 4-{[(3,4-dimethoxyphenyl)carbonyl]amino}benzoate is unique due to its specific ester group, which can influence its solubility, reactivity, and biological activity compared to its methyl, ethyl, and butyl analogs. The propyl group may provide an optimal balance between hydrophobicity and hydrophilicity, enhancing its interaction with biological targets.